1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid

• IUPAC Name: 1-(1-ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C11H17N3O4S/c1-3-13-7-10(12-8(13)2)19(17,18)14-5-4-9(6-14)11(15)16/h7,9H,3-6H2,1-2H3,(H,15,16)
• InChI Key: RLMSIKACCPQTNI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(N=C1C)S(=O)(=O)N2CCC(C2)C(=O)O
• Molecular Formula: C11H17N3O4S
• Molecular Weight: 287.34 g/mol

Description

1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid, also known as EIPPC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EIPPC is a pyrrolidine-based compound that has a unique chemical structure, making it an attractive candidate for drug development.

Mechanism of Action

The mechanism of action of 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid is not fully understood, but it is believed to work by inhibiting specific enzymes involved in cellular processes such as inflammation and cell growth. 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and matrix metalloproteinases (MMPs), enzymes involved in cancer cell growth and invasion.
Biochemical and physiological effects:
1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid has been shown to have several biochemical and physiological effects. In vitro studies have shown that 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid can inhibit the production of inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. Additionally, 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid has been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. In animal models, 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid in lab experiments is its unique chemical structure, which makes it an attractive candidate for drug development. Additionally, 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid has been shown to have anti-inflammatory and anti-cancer properties, making it a promising compound for further study. However, one limitation of using 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to work with.

Future Directions

There are several future directions for research on 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid and its potential use in cancer therapy. Finally, research is needed to develop new methods for synthesizing 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid and improving its solubility in aqueous solutions.

Synthesis Methods

1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid can be synthesized through a multi-step process, starting with the reaction of 2-methylimidazole with ethyl chloroacetate to form 1-ethyl-2-methylimidazole. This intermediate is then reacted with p-toluenesulfonyl chloride to form 1-(1-ethyl-2-methylimidazol-4-yl)sulfonyl chloride. The final step involves the reaction of 1-(1-ethyl-2-methylimidazol-4-yl)sulfonyl chloride with pyrrolidine-3-carboxylic acid to form 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid.

Scientific Research Applications

1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid has been studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and neurodegenerative diseases. Studies have shown that 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid has anti-inflammatory properties and can inhibit the growth of cancer cells in vitro. Additionally, 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.